![molecular formula C6H3BrClN3 B2679871 3-Bromo-6-chloro[1,2,4]triazolo[4,3-A]pyridine CAS No. 1427852-06-9](/img/structure/B2679871.png)
3-Bromo-6-chloro[1,2,4]triazolo[4,3-A]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Bromo-6-chloro[1,2,4]triazolo[4,3-A]pyridine” is a chemical compound that belongs to the class of triazolopyridines . Triazolopyridines are a family of compounds that, owing to their biological activity, have many pharmaceutical applications .
Synthesis Analysis
The synthesis of triazolopyridine derivatives can be achieved by multi-step reactions under microwave irradiation conditions . The process involves the use of 2,3-dichloropyridine and hydrazine hydrate .
Molecular Structure Analysis
The molecular structure of triazolopyridine derivatives can be characterized by various techniques such as 1H NMR, 13C NMR, FTIR, MS, and X-ray diffraction .
Chemical Reactions Analysis
Triazolopyridines can undergo a variety of chemical reactions. For instance, they can be synthesized via aromatic nucleophilic substitution .
Scientific Research Applications
Heterocyclic Chemistry and Optical Sensors
3-Bromo-6-chloro[1,2,4]triazolo[4,3-a]pyridine is part of a class of compounds that are pivotal in the synthesis of optical sensors. Compounds containing heteroatoms like nitrogen, which is a characteristic of triazolopyridines, are extensively utilized for creating optical sensors due to their ability to recognize and bind to specific molecules. This recognition is crucial in developing sensors for biological applications, showcasing the compound's utility beyond mere structural significance to functional applicability in sensing technologies (Jindal & Kaur, 2021).
Medicinal Chemistry and Drug Design
In medicinal chemistry, triazolopyridines, including derivatives like this compound, have been identified as key scaffolds in the design of kinase inhibitors, a class of drugs that can modulate kinase activity, pivotal in various diseases, including cancers. The versatility of the triazolopyridine core in interacting with different kinases through multiple binding modes makes it an essential scaffold in the discovery of new therapeutic agents (Wenglowsky, 2013).
Organic Synthesis and Catalysis
The synthesis and functionalization of heterocyclic compounds, including triazolopyridines, are areas of intense research due to their relevance in organic chemistry and potential applications in drug development and material science. These compounds serve as building blocks for synthesizing complex molecules with diverse biological activities. Their role in catalysis, particularly in reactions involving metal complexes, highlights their importance in developing new synthetic methodologies that are more efficient and environmentally friendly (Li et al., 2019).
Mechanism of Action
Target of Action
“3-Bromo-6-chloro[1,2,4]triazolo[4,3-A]pyridine” is a type of triazolopyridine compound. Triazolopyridines are a class of compounds known for their diverse biological activities. They have been studied as potential therapeutic agents in various fields of medicine, including oncology, neurology, and infectious diseases .
Mode of Action
Their structures allow them to form multiple points of contact with these targets, potentially leading to changes in cellular function .
Biochemical Pathways
The exact biochemical pathways affected by “this compound” would depend on its specific targets. Given the diverse biological activities of triazolopyridines, it’s likely that multiple pathways could be affected .
Result of Action
The molecular and cellular effects of “this compound” would be determined by its mode of action and the biochemical pathways it affects. These effects could range from changes in enzyme activity to alterations in cell signaling .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of “this compound”. Specific details would depend on the compound’s chemical properties and its interactions with its targets .
Properties
IUPAC Name |
3-bromo-6-chloro-[1,2,4]triazolo[4,3-a]pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClN3/c7-6-10-9-5-2-1-4(8)3-11(5)6/h1-3H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPJNKKHOUBZUNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=C(N2C=C1Cl)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.46 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1427852-06-9 |
Source
|
Record name | 3-bromo-6-chloro-[1,2,4]triazolo[4,3-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.